Cas no 941976-01-8 (2-2-(4-methoxyphenyl)-2-oxoethyl-8-phenyl-2H,3H,4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3,4-dione)

• Product Name: 2-2-(4-methoxyphenyl)-2-oxoethyl-8-phenyl-2H,3H,4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3,4-dione
• CAS No: 941976-01-8
• MF: C₂₀H₁₈N₄O₄
• MW: 378.381324291229
• CID: 6354260
• PubChem ID: 16898061
• Update Time: 2025-07-08

2-2-(4-methoxyphenyl)-2-oxoethyl-8-phenyl-2H,3H,4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3,4-dione Chemical and Physical Properties

Names and Identifiers

• 2-2-(4-methoxyphenyl)-2-oxoethyl-8-phenyl-2H,3H,4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3,4-dione
• F2334-0088
• 2-(2-(4-methoxyphenyl)-2-oxoethyl)-8-phenyl-7,8-dihydroimidazo[2,1-c][1,2,4]triazine-3,4(2H,6H)-dione
• 2-[2-(4-methoxyphenyl)-2-oxoethyl]-8-phenyl-6,7-dihydroimidazo[2,1-c][1,2,4]triazine-3,4-dione
• 941976-01-8
• CCG-325367
• AKOS024640389

• Inchi： 1S/C20H18N4O4/c1-28-16-9-7-14(8-10-16)17(25)13-24-19(27)18(26)23-12-11-22(20(23)21-24)15-5-3-2-4-6-15/h2-10H,11-13H2,1H3
• InChI Key： BGTIVQDMFONYOR-UHFFFAOYSA-N
• SMILES： O=C1C(N(CC(C2C=CC(=CC=2)OC)=O)N=C2N1CCN2C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 378.13280507g/mol
• Monoisotopic Mass: 378.13280507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 665
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 82.5Ų

Additional information on 2-2-(4-methoxyphenyl)-2-oxoethyl-8-phenyl-2H,3H,4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3,4-dione

Compound CAS No. 941976-01-8: 2-(4-Methoxyphenyl)-2-oxoethyl 8-phenyl-2H,3H,4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3,4-dione

The compound with CAS No. 941976-01-8 is a highly specialized organic molecule known as 2-(4-methoxyphenyl)-2-oxoethyl 8-phenyl-imidazo[2,1-c][1,2,4]triazine-3,4-dione. This compound belongs to the class of imidazo[1,2-a]pyridines derivatives and exhibits a complex structure with multiple functional groups that contribute to its unique chemical properties. The molecule consists of an imidazo[1,2-a]pyridine core fused with a triazine ring, which is further substituted with a benzene ring at the 8-position and a methoxyphenyl group via an ethyl chain.

Recent studies have highlighted the potential of this compound in various fields of chemistry and pharmacology. Its structure makes it an interesting candidate for exploring antimicrobial activities, antioxidant properties, and its ability to act as a template for drug design. The presence of the methoxy group on the phenyl ring introduces additional electronic effects that can modulate the compound's reactivity and bioavailability.

The synthesis of this compound involves a multi-step process that typically includes condensation reactions, oxidation steps, and cyclization to form the imidazo-triazine framework. Researchers have employed various methodologies to optimize the synthesis pathway, focusing on improving yield and purity while maintaining the integrity of the functional groups. For instance, recent advancements in catalytic systems have enabled more efficient formation of the triazine ring system.

One of the most promising applications of this compound lies in its potential as a building block for advanced materials. The imidazo-triazine core is known for its ability to form stable coordination complexes with metal ions, making it a valuable component in the development of metal-organic frameworks (MOFs) and other porous materials. These materials have applications in gas storage, catalysis, and sensing technologies.

In addition to its material science applications, this compound has shown significant promise in biological systems. Preclinical studies have demonstrated its ability to inhibit certain enzymes associated with neurodegenerative diseases such as Alzheimer's disease. The substitution pattern on the imidazo-triazine ring plays a crucial role in determining its bioactivity. For example, the presence of the methoxyphenyl group enhances lipophilicity without significantly compromising solubility in aqueous media.

Recent research has also explored the use of this compound as a photovoltaic material due to its ability to absorb light across a broad spectrum. The conjugated system within the molecule facilitates efficient charge transport properties, which are essential for solar cell applications. Scientists are currently investigating ways to further enhance these properties through strategic modifications of the substituents on the aromatic rings.

The study of this compound has also contributed to our understanding of heterocyclic chemistry, particularly in relation to nitrogen-containing heterocycles. Its complex structure provides insights into how different functional groups can interact within a single molecule to produce unique chemical behaviors. This knowledge is invaluable for designing new compounds with tailored properties for specific applications.

In conclusion, CAS No. 941976-01-8 represents a versatile and intriguing molecule with diverse potential applications across multiple disciplines. Its intricate structure and functional groups make it a valuable subject for ongoing research aimed at unlocking its full potential in fields ranging from pharmacology to materials science.